Cas no 55486-78-7 (1H-Benzimidazol-2-amine, 5-phenoxy-)

• Product Name: 1H-Benzimidazol-2-amine, 5-phenoxy-
• CAS No: 55486-78-7
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 351791
• PubChem ID: 23110051
• Update Time: 2025-04-19

1H-Benzimidazol-2-amine, 5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine, 5-phenoxy-
• 6-phenoxy-1H-benzimidazol-2-amine
• 55486-78-7
• 5-Phenoxy-1H-benzo[d]imidazol-2-amine
• SCHEMBL5475981
• DTXSID70630636

• Inchi： 1S/C13H11N3O/c14-13-15-11-7-6-10(8-12(11)16-13)17-9-4-2-1-3-5-9/h1-8H,(H3,14,15,16)
• InChI Key： BSJFXXQHLLJOBA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC2=C(C=1)NC(N)=N2

Computed Properties

• Exact Mass: 225.09033
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93